Cas no 22577-14-6 (2-(prop-2-en-1-yloxy)acetic acid)

• Product Name: 2-(prop-2-en-1-yloxy)acetic acid
• CAS No: 22577-14-6
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1011480
• Update Time: 2025-07-21

2-(prop-2-en-1-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(allyloxy)acetic acid
• 2-(PROP-2-EN-1-YLOXY)ACETIC ACID
• 2-Allyloxy-acetic acid
• 2-(prop-2-en-1-yloxy)acetic acid

• Inchi： 1S/C5H8O3/c1-2-3-8-4-5(6)7/h2H,1,3-4H2,(H,6,7)
• InChI Key： QXWUJRONCAPLLL-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC=C

Computed Properties

• Exact Mass: 116.04734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53

Additional information on 2-(prop-2-en-1-yloxy)acetic acid

Professional Introduction to 2-(prop-2-en-1-yloxy)acetic acid (CAS No. 22577-14-6)

2-(prop-2-en-1-yloxy)acetic acid, with the chemical name cis-3-hydroxypropyl 2-hydroxypropyl ether, is a versatile compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 22577-14-6, is characterized by its unique structural framework, which consists of an ester moiety linked to a propenyl ether group. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic and inflammatory pathways.

The compound’s molecular structure, featuring both hydroxyl and ether functionalities, allows for diverse chemical modifications. These properties have been exploited in recent years to develop novel pharmacophores for drug discovery. Specifically, the hydroxyl groups provide opportunities for hydrogen bonding interactions, while the propenyl ether segment can be further functionalized to introduce additional biological activity. This dual functionality has made 2-(prop-2-en-1-yloxy)acetic acid a subject of interest in the design of molecules that modulate enzyme activity and receptor binding.

In recent years, there has been growing research interest in the application of cis-3-hydroxypropyl 2-hydroxypropyl ether in the development of therapeutic agents targeting chronic diseases. One notable area of investigation has been its potential role in modulating lipid metabolism. Studies have demonstrated that derivatives of this compound can interact with key enzymes involved in fatty acid synthesis and oxidation. For instance, modifications to the propenyl ether group have been shown to enhance binding affinity to acetyl-CoA carboxylase (ACC), an enzyme critical in lipid biosynthesis. This interaction has implications for the development of treatments for metabolic disorders such as obesity and type 2 diabetes.

Furthermore, the biological activity of 2-(prop-2-en-1-yloxy)acetic acid has been explored in the context of anti-inflammatory therapies. Research indicates that certain derivatives exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators like prostaglandins. By targeting these enzymes, compounds derived from cis-3-hydroxypropyl 2-hydroxypropyl ether may offer a mechanism for reducing inflammation without the gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Preliminary in vitro studies have shown promising results, suggesting that further investigation could lead to novel anti-inflammatory agents.

The synthetic utility of 22577-14-6 extends beyond its direct biological applications. Its structural motif serves as a scaffold for constructing more complex molecules through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the propenyl position, expanding the compound’s pharmacological profile. Additionally, nucleophilic substitution reactions at the hydroxyl groups allow for the introduction of diverse functional moieties, including amine and carboxylic acid groups, which are common pharmacophores in drug design.

Recent advances in computational chemistry have also facilitated the exploration of 2-(prop-2-en-1-yloxy)acetic acid as a lead compound. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These studies have been instrumental in guiding synthetic modifications aimed at optimizing potency and selectivity. For instance, virtual screening techniques have been used to identify analogs with enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

The pharmaceutical industry has taken note of these findings, with several companies investing in programs to develop derivatives of cis-3-hydroxypropyl 2-hydroxypropyl ether for therapeutic use. Early-stage clinical trials are underway to evaluate the safety and efficacy of certain analogs in treating metabolic disorders and inflammation-related conditions. The results from these trials are expected to provide further validation for the compound’s potential as a drug candidate.

In conclusion, 22577-14-6 represents a significant asset in medicinal chemistry due to its structural versatility and biological relevance. Its unique combination of hydroxyl and ether functionalities offers numerous opportunities for chemical modification and biological exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of innovative therapeutic agents addressing some of today’s most pressing medical challenges.